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Compound of Interest

7,8-Epoxy-5,6,7,8-
Compound Name:
tetrahydroquinoline

Cat. No.: B026670

CAS Number: 110288-10-3

Note on Data Availability: An extensive search for in-depth technical information, including
guantitative data, detailed experimental protocols, and associated signaling pathways for 7,8-
Epoxy-5,6,7,8-tetrahydroquinoline (CAS 110288-10-3), yielded limited publicly available
data. This scarcity of specific information prevents the creation of a comprehensive technical
guide on this particular compound as requested.

However, to provide a valuable resource for researchers, scientists, and drug development
professionals, this guide will focus on the well-characterized parent compound, 5,6,7,8-
tetrahydroquinoline, for which substantial data exists. The methodologies and data presented
here can serve as a foundational reference for the study and potential synthesis of its
derivatives, including the 7,8-epoxy variant.

Physicochemical Properties of 5,6,7,8-
Tetrahydroquinoline

The following table summarizes the key physicochemical properties of 5,6,7,8-
tetrahydroquinoline.
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Property Value Reference
CAS Number 10500-57-9 [11[2][3][4]
Molecular Formula CoH11N [1112][3][4]
Molecular Weight 133.19 g/mol [1112][3]
Appearance Colorl.ess' to almost colorless 3]

clear liquid
Density 1.030 g/mL [1][3]
Boiling Point 218-222 °C [1]
Flash Point 86 °C [1]
Refractive Index 1.544 [1]
Purity > 96% (GC) [3]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 5,6,7,8-
tetrahydroquinoline.

Spectrum Type Data Source

IH NMR --INVALID-LINK--
B3C NMR --INVALID-LINK--
Mass Spectrum --INVALID-LINK--
IR Spectrum --INVALID-LINK--

Experimental Protocols: Synthesis of 5,6,7,8-
Tetrahydroquinoline

Several methods for the synthesis of 5,6,7,8-tetrahydroquinoline have been reported. A
common approach involves the catalytic hydrogenation of quinoline.
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Catalytic Hydrogenation of Quinoline

This method involves the reduction of the pyridine ring of quinoline using a catalyst, typically
palladium on carbon (Pd/C), under a hydrogen atmosphere.

Experimental Procedure:

e Reaction Setup: To a solution of quinoline in an appropriate solvent (e.g., ethanol, acetic
acid), a catalytic amount of 5% or 10% Palladium on carbon (Pd/C) is added in a high-
pressure reactor.

o Hydrogenation: The reactor is sealed and purged with hydrogen gas. The reaction mixture is
then stirred under a specific hydrogen pressure (e.g., 50-100 psi) at room temperature or
slightly elevated temperatures.

o Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of
the starting material.

o Work-up: Upon completion, the reaction mixture is filtered through a pad of celite to remove
the Pd/C catalyst.

 Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
crude product can be purified by vacuum distillation to yield pure 5,6,7,8-tetrahydroquinoline.

Experimental and Logical Workflows

The following diagrams illustrate a generalized workflow for the synthesis and characterization
of 5,6,7,8-tetrahydroquinoline.

Caption: Figure 1: A generalized workflow for the synthesis of 5,6,7,8-tetrahydroquinoline via
catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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